Cas no 80287-15-6 (6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl-)

6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl- structure
80287-15-6 structure
Product name:6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl-
CAS No:80287-15-6
MF:C17H21NO3
MW:287.353544950485
CID:723205

6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6H-Indol-6-one,3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl-
    • Mesembrenone
    • N-[(E)-[(8E)-8-[(2,4-dinitrophenyl)hydrazinylidene]octylidene]amino]-2,4-dinitroaniline
    • C09223
    • 6H-Indol-6-one, 3a-(3,4-dimethoxyphenyl)-1,2,3,3a,4,5-hexahydro-1-methyl-
    • Inchi: 1S/C17H21NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-5,10-11H,6-9H2,1-3H3
    • InChI Key: XPUOZJJNPJXFTD-UHFFFAOYSA-N
    • SMILES: N1(C)C2C(C3=CC=C(OC)C(OC)=C3)(CCC(=O)C=2)CC1

Computed Properties

  • Exact Mass: 287.152
  • Monoisotopic Mass: 287.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.8A^2
  • XLogP3: 1.013

Experimental Properties

  • Density: 1.156
  • Boiling Point: 383.9°Cat760mmHg
  • Flash Point: 186°C
  • pka: 5.34±0.40(Predicted)

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